Cas no 726174-45-4 ((5-Bromo-1H-indol-1-YL)-acetic acid ethyl ester)

• Product Name: (5-Bromo-1H-indol-1-YL)-acetic acid ethyl ester
• CAS No: 726174-45-4
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 2359960
• PubChem ID: 43152067
• Update Time: 2024-10-27

(5-Bromo-1H-indol-1-YL)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl (5-bromo-1H-indol-1-yl)acetate
• (5-BROMO-1H-INDOL-1-YL)-ACETIC ACID ETHYL ESTER
• 1H-Indole-1-acetic acid, 5-bromo-, ethyl ester
• ASRCALVKWKRKTR-UHFFFAOYSA-N
• 5-Bromo-1-indoleacetic acid ethyl ester
• (5-Bromo-indol-1-yl)-acetic acid ethyl ester
• ethyl 2-(5-bromoindol-1-yl)acetate
• MFCD11205770
• DB-208533
• 726174-45-4
• (5-BROMO-1H-INDOL-1-YL)-ACETICACIDETHYLESTER
• Ethyl 5-Bromoindole-1-acetate
• CS-0141283
• ethyl 2-(5-bromo-1H-indol-1-yl)acetate
• SCHEMBL4485443
• BS-32734
• (5-Bromo-1H-indol-1-YL)-acetic acid ethyl ester

• MDL： MFCD11205770
• Inchi： 1S/C12H12BrNO2/c1-2-16-12(15)8-14-6-5-9-7-10(13)3-4-11(9)14/h3-7H,2,8H2,1H3
• InChI Key： ASRCALVKWKRKTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CN2CC(=O)OCC

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2
• XLogP3: 3.1